1-(1,2,5-Thiadiazol-3-yl)-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine

• IUPAC Name: 3-[4-[4-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]-1,2,5-thiadiazole
• InChI: InChI=1S/C13H13F3N4O2S2/c14-13(15,16)10-1-3-11(4-2-10)24(21,22)20-7-5-19(6-8-20)12-9-17-23-18-12/h1-4,9H,5-8H2
• InChI Key: BPNWMJUYHWBUFB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NSN=C2)S(=O)(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C13H13F3N4O2S2
• Molecular Weight: 378.4 g/mol

Description

1-(1,2,5-Thiadiazol-3-yl)-4-[4-(trifluoromethyl)benzenesulfonyl]piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that contains both a thiadiazole and a trifluoromethylbenzenesulfonyl group. The unique chemical structure of this compound makes it a promising candidate for drug development, and it has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activities

Several novel compounds containing the thiadiazole moiety combined with piperazine have been synthesized, indicating the importance of these structures in producing biologically active compounds. For instance, Xia et al. (2015) synthesized a range of 1,3,4-thiadiazole amide compounds containing piperazine, demonstrating inhibitory effects against Xanthomonas campestris pv. oryzae, which points to potential agricultural applications (Xia, 2015).

Antimicrobial and Antileishmanial Activities

Compounds containing the thiadiazole and piperazine moieties have shown significant antimicrobial activities. Hamama et al. (2017) synthesized novel 5-Phenyl-5H-thiazolo[4,3-b][1,3,4]thiadiazole systems that exhibited antimicrobial properties, highlighting the potential for developing new antimicrobial agents (Hamama et al., 2017). Furthermore, Tahghighi et al. (2011) synthesized a series of 5-(5-nitrofuran-2-y1)-1,3,4-thiadiazoles with piperazinyl-linked benzamidine substituents, showing significant antileishmanial activity, which indicates the potential for treating leishmaniasis (Tahghighi et al., 2011).

Anti-inflammatory and Anti-arrhythmic Activities

Compounds with the thiadiazole and piperazine structure have also been investigated for their potential in treating inflammation and arrhythmias. Ahmed et al. (2017) synthesized compounds showing anti-inflammatory activity, suggesting a pathway for developing new anti-inflammatory drugs (Ahmed et al., 2017). Additionally, Abdel‐Aziz et al. (2009) discovered that piperidine-based 1,3-thiazole and 1,3,4-thiadiazole derivatives exhibit significant anti-arrhythmic activity, opening avenues for new cardiac therapeutics (Abdel‐Aziz et al., 2009).